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Compound of Interest

Compound Name: BC21

cat. No.: B15544010

Product Identification: BC21, also known as Dr. Reckeweg Bio-Combination 21, is a
homeopathic remedy intended for teething troubles in infants and children.[1][2] It is not
classified as a hazardous chemical or a regulated pharmaceutical.

Active Ingredients:
e Calcarea Phosphorica (Calcium Phosphate)[2][3]
e Ferrum Phosphoricum (Iron Phosphate)[2]

Given the nature of this product as a homeopathic preparation, it is not considered hazardous
waste and does not fall under the stringent disposal regulations governed by agencies like the
EPA for hazardous pharmaceuticals. However, for researchers, scientists, and drug
development professionals operating in a laboratory environment, all substances, regardless of
their perceived hazard, should be managed with a clear and consistent procedure to ensure
safety and compliance with institutional protocols for non-hazardous waste.

The following procedures outline the recommended steps for the proper disposal of BC21 in a
laboratory setting.

Standard Operating Procedure for Disposal

This procedure treats BC21 as non-hazardous solid laboratory waste. The primary goal is to
ensure the substance is securely contained and disposed of through the appropriate waste
stream, preventing any potential for misidentification or unintended use.
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1.0 Personal Protective Equipment (PPE)

» Standard laboratory attire, including a lab coat and safety glasses, should be worn.

e Gloves are recommended to prevent direct contact and maintain good laboratory hygiene.
2.0 Disposal of Unused or Expired Tablets

o Collection: Place the unwanted BC21 tablets into a designated, clearly labeled waste
container for non-hazardous solid materials.

» Deactivation (Optional but Recommended): To render the tablets unusable, they can be
mixed with an inert substance like sand, cat litter, or used coffee grounds.

» Containment: Seal the waste container securely.
e Labeling: Ensure the container is labeled as "Non-Hazardous Waste for Disposal.”

o Disposal: Dispose of the sealed container in the regular solid waste stream designated for
laboratory trash, in accordance with your institution's specific guidelines for non-hazardous
waste. Do not flush the tablets or dispose of them down the drain.

3.0 Disposal of Empty Containers

o Decontamination: Remove or obliterate the original product label to prevent misidentification
of the empty container.

o Disposal: The empty and defaced container can be disposed of in the regular laboratory
trash or recycling bin, depending on the container material and institutional policy.

Data Presentation

As BC21 is a non-hazardous homeopathic product, there is no quantitative data regarding
disposal limits, concentration thresholds, or specific environmental hazards that would
necessitate a structured data table for comparison. Disposal should be guided by the
procedural steps outlined above.
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Experimental Protocols

No specific experimental protocols are required for the disposal of BC21, as it does not require
chemical neutralization or other forms of treatment prior to disposal. The procedure is purely
mechanical and logistical.

Mandatory Visualization

The following diagram illustrates the logical workflow for the proper disposal of BC21 in a
laboratory setting.

Click to download full resolution via product page

Caption: Workflow for the disposal of non-hazardous BC21.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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